Cas no 353754-95-7 (N-Biotinylcaproylaminoethyl Methanethiosulfonate)

N-Biotinylcaproylaminoethyl Methanethiosulfonate structure
353754-95-7 structure
Product Name:N-Biotinylcaproylaminoethyl Methanethiosulfonate
CAS No:353754-95-7
MF:C19H34N4O5S3
MW:494.692060947418
CID:303073
PubChem ID:46783410
Update Time:2025-04-19

N-Biotinylcaproylaminoethyl Methanethiosulfonate Chemical and Physical Properties

Names and Identifiers

    • Methanesulfonothioicacid,S-[2-[[6-[[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]amino]-1-oxohexyl]amino]ethyl]ester
    • LogP
    • N-Biotinylcaproylaminoethyl Methanethiosulfonate
    • Methanesulfonothioicacid,S-[2-[[6-[[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4...
    • Methanesulfonothioicacid,S-[2-[[6-[[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]amino]-1-oxohe
    • AKOS030241975
    • MTSEA-BIOTINCAP
    • S-(2-(6-(5-((4S)-2-Oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamido)hexanamido)ethyl) methanesulfonothioate
    • N-(2-methylsulfonylsulfanylethyl)-6-[5-[(4S)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]hexanamide
    • SCHEMBL18757907
    • 353754-95-7
    • Inchi: 1S/C19H34N4O5S3/c1-31(27,28)30-12-11-21-17(25)8-3-2-6-10-20-16(24)9-5-4-7-15-18-14(13-29-15)22-19(26)23-18/h14-15,18H,2-13H2,1H3,(H,20,24)(H,21,25)(H2,22,23,26)/t14?,15-,18?/m0/s1
    • InChI Key: PXMZUZLKVZKKHK-CSLYMUCUSA-N
    • SMILES: S1CC2C([C@@H]1CCCCC(NCCCCCC(NCCSS(C)(=O)=O)=O)=O)NC(N2)=O

Computed Properties

  • Exact Mass: 494.16900
  • Monoisotopic Mass: 494.16913372g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 15
  • Complexity: 714
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 192Ų

Experimental Properties

  • Melting Point: 133-135°C
  • Stability/Shelf Life: Moisture sensitive
  • PSA: 192.45000
  • LogP: 3.71800

N-Biotinylcaproylaminoethyl Methanethiosulfonate Pricemore >>

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